Cas no 6311-73-5 (Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate)

Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate is a nitro-substituted tetrahydropyrimidine derivative with a carboxylate ester functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical scaffolds. The presence of both nitro and carbonyl groups enhances its reactivity, making it suitable for nucleophilic substitution and condensation reactions. Its structural features allow for further functionalization, enabling applications in medicinal chemistry and materials science. The ester moiety provides additional synthetic flexibility, facilitating hydrolysis or transesterification for downstream modifications. This compound is typically handled under controlled conditions due to its potential sensitivity to heat and strong oxidizing agents.

Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate structure

6311-73-5 structure

Product Name:Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate

CAS No:6311-73-5

MF:C₆H₅N₃O₆

MW:215.120401144028

MDL:MFCD01346736

CID:521556

PubChem ID:238725

Update Time:2025-06-07

Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
- 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo-, methyl ester
- C6H5N3O6
- methyl 5-nitro-2,4-dioxo-1H-pyrimidine-6-carboxylate
- Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylate
- methyl 5-nitro-2,6-dioxo-3H-pyrimidine-4-carboxylate
- Methyl 5-Nitrouracil-6-carboxylate
- NSC43250
- methyl 5-nitroorotate
- KPNLMRWITBJHTK-UHFFFAOYSA-N
- Methyl5-Nitrouracil-6-carboxylate
- NSC134523
- SY038061
- AKOS005263764
- methyl 2,6-dihydroxy-5-nitropyrimidine-4-carboxylate
- ALBB-035607
- GS-5679
- W16686
- DTXSID90285925
- H10357
- 4-pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo-, methyl ester
- SCHEMBL110063
- 5-Nitroorotic acid methyl ester;methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
- SB58424
- 6311-73-5
- methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate
- NSC-43250
- NSC-134523
- MFCD01346736
- DB-370950
- CS-0045846
- MDL： MFCD01346736
- Inchi： 1S/C6H5N3O6/c1-15-5(11)2-3(9(13)14)4(10)8-6(12)7-2/h1H3,(H2,7,8,10,12)
- InChI Key： KPNLMRWITBJHTK-UHFFFAOYSA-N
- SMILES： O(C)C(C1=C(C(NC(N1)=O)=O)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 215.01785
Monoisotopic Mass: 215.018
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 130
XLogP3: -0.9

Experimental Properties

Density: 1.68
Refractive Index: 1.58
PSA: 127.64

Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate Pricemore >>

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